Cas no 2097894-47-6 (1-(3-methylphenyl)-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}methanesulfonamide)

• Product Name: 1-(3-methylphenyl)-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}methanesulfonamide
• CAS No: 2097894-47-6
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 6213416
• PubChem ID: 126852222
• Update Time: 2025-05-30

1-(3-methylphenyl)-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}methanesulfonamide
• F6443-7462
• AKOS032457232
• 1-(3-methylphenyl)-N-[(1-pyridin-2-ylpyrrolidin-2-yl)methyl]methanesulfonamide
• 2097894-47-6
• 1-(3-methylphenyl)-N-{[1-(pyridin-2-yl)pyrrolidin-2-yl]methyl}methanesulfonamide

• Inchi： 1S/C18H23N3O2S/c1-15-6-4-7-16(12-15)14-24(22,23)20-13-17-8-5-11-21(17)18-9-2-3-10-19-18/h2-4,6-7,9-10,12,17,20H,5,8,11,13-14H2,1H3
• InChI Key： KAOGJHUZSMBTJV-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1)(NCC1CCCN1C1C=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 345.15109816g/mol
• Monoisotopic Mass: 345.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.7Ų

Additional information on 1-(3-methylphenyl)-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}methanesulfonamide

Introduction to Compound with CAS No. 2097894-47-6 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 2097894-47-6 is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. The molecular formula, 1-(3-methylphenyl)-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}methanesulfonamide, highlights its complex architecture, which includes a phenyl ring, a pyridine moiety, and a pyrrolidine scaffold. These structural elements contribute to its distinct pharmacological properties, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The compound 1-(3-methylphenyl)-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}methanesulfonamide has been extensively studied for its potential role in addressing neurological disorders, particularly those involving neurotransmitter systems. Its ability to interact with specific receptors and enzymes has made it a subject of intense research in the quest for effective treatments for conditions such as depression, anxiety, and cognitive impairments.

The phenyl ring in the molecular structure of this compound is known to enhance binding affinity to certain biological targets. This feature is particularly valuable in the design of drugs that require high specificity and selectivity. Additionally, the presence of the pyridine moiety suggests that the compound may exhibit properties such as solubility and metabolic stability, which are crucial for its formulation and delivery.

Recent studies have demonstrated that derivatives of this compound have shown promising results in preclinical models. For instance, researchers have observed significant reductions in symptom severity in animal models of depression when treated with analogs of 1-(3-methylphenyl)-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}methanesulfonamide. These findings have encouraged further exploration into its mechanism of action and potential clinical applications.

The pyrrolidine scaffold is another critical component of this molecule that contributes to its pharmacological profile. Pyrrolidine derivatives are well-known for their ability to modulate neurotransmitter activity, particularly serotonin and dopamine systems. This has led to investigations into their potential use as monoamine reuptake inhibitors or serotonin receptor modulators, which are key targets in the treatment of mood disorders.

In addition to its neurological applications, the compound has also shown promise in other therapeutic areas. Its structural features suggest potential interactions with inflammatory pathways, making it a candidate for research into anti-inflammatory agents. Furthermore, its ability to cross the blood-brain barrier could make it useful in treating central nervous system disorders that are currently difficult to address with available medications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various functional groups while maintaining the integrity of the overall structure. These efforts have resulted in efficient synthetic routes that are scalable for both laboratory and industrial production.

The pharmacokinetic properties of 1-(3-methylphenyl)-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}methanesulfonamide are also subjects of ongoing research. Studies have focused on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. This information is crucial for determining optimal dosing regimens and minimizing potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize the compound's metabolic pathways.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated through preclinical toxicology studies. These studies have assessed various parameters including acute toxicity, chronic toxicity, and potential long-term effects. The results have been encouraging, indicating that the compound is well-tolerated at therapeutic doses while exhibiting minimal adverse effects.

In conclusion, the compound with CAS number 2097894-47-6, specifically 1-(3-methylphenyl)-N-{1-(pyridin-2-yl)pyrrolidin-2-ylmethyl}methanesulfonamide, represents a significant advancement in pharmaceutical research. Its unique chemical structure and promising pharmacological properties make it a valuable tool for developing new treatments for neurological disorders and other conditions. Further research is warranted to fully elucidate its therapeutic potential and optimize its use in clinical settings.